Cas no 13376-20-0 (Ethanone, 1-(4-cyclohexyl-3-nitrophenyl)-)

• Product name: Ethanone, 1-(4-cyclohexyl-3-nitrophenyl)-
• CAS No: 13376-20-0
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 1233649
• PubChem ID: 21996600

Ethanone, 1-(4-cyclohexyl-3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-cyclohexyl-3-nitrophenyl)-
• 13376-20-0
• 1-(4-cyclohexyl-3-nitrophenyl)ethanone
• PSHCLAJSSZWNRD-UHFFFAOYSA-N
• DB-190503
• SCHEMBL7313448

• Inchi： InChI=1S/C14H17NO3/c1-10(16)12-7-8-13(14(9-12)15(17)18)11-5-3-2-4-6-11/h7-9,11H,2-6H2,1H3
• InChI Key： PSHCLAJSSZWNRD-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CC(=C(C=C1)C2CCCCC2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 247.12084340g/mol
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 62.9Ų